1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone

• IUPAC Name: 1-[4-(4-pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C16H18N4O2/c1-13(21)18-9-11-19(12-10-18)16(22)14-3-5-15(6-4-14)20-8-2-7-17-20/h2-8H,9-12H2,1H3
• InChI Key: YERQFPYSHYEKKL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)C2=CC=C(C=C2)N3C=CC=N3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone, also known as P4E, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins in the body. This inhibition can lead to a variety of biochemical and physiological effects, including the suppression of tumor growth and the prevention of neurodegenerative diseases.
Biochemical and Physiological Effects
1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone has been shown to have a variety of biochemical and physiological effects in the body. These effects include the suppression of tumor growth, the prevention of neurodegenerative diseases, and the modulation of the immune system. 1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone has also been shown to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone for lab experiments is its high potency. This high potency allows researchers to use smaller amounts of the compound, which can reduce costs and increase efficiency. However, one of the limitations of 1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone. One area of interest is in the development of new drugs based on 1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone. Researchers are also interested in exploring the potential of 1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Additionally, there is interest in studying the mechanism of action of 1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone in more detail to gain a better understanding of its potential applications.

Synthesis Methods

The synthesis of 1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone involves the reaction of 4-(4-pyrazol-1-ylbenzoyl)piperazine with ethanone. The reaction is typically carried out in the presence of a catalyst and under specific conditions, such as temperature and pressure. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone has been the subject of several scientific studies due to its potential applications in various fields. One of the primary areas of research is in the development of new drugs. 1-[4-(4-Pyrazol-1-ylbenzoyl)piperazin-1-yl]ethanone has been shown to have potential as a lead compound for the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.